Quinine hydrochloride hydrate
Overview
Description
Quinine hydrochloride hydrate is a useful research compound. Its molecular formula is C20H29ClN2O4 and its molecular weight is 396.9 g/mol. The purity is usually 95%.
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Scientific Research Applications
Thermodynamic Properties in Aqueous Solutions
Research by Dhondge et al. (2015) focused on the volumetric and compressibility properties of quinine hydrochloride in water at different temperatures. This study provides insights into the fundamental thermodynamic behavior of quinine hydrochloride, which is crucial for its applications in various scientific fields (Dhondge, Shende, Paliwal, & Deshmukh, 2015).
Analytical Methodology Development
Kluska et al. (2015) developed a new methodology for the separation and determination of quinine and its derivatives, highlighting its importance in analytical chemistry, particularly in the treatment of malaria (Kluska, Marciniuk-Kluska, Prukała, & Prukała, 2015).
Neurophysiological Studies
Zald, Hagen, and Pardo (2002) investigated the neural correlates of tasting concentrated quinine solutions, revealing the activation of specific brain regions. Such studies are significant for understanding the neurological and sensory responses to quinine (Zald, Hagen, & Pardo, 2002).
Corrosion Inhibition
A study by Awad (2006) explored quinine as a corrosion inhibitor for low carbon steel in acidic solutions. This research demonstrates the potential industrial application of quinine hydrochloride in protecting metals from corrosion (Awad, 2006).
Analytical Chemistry Techniques
Research by Shadi et al. (2004) used quinine sulfate in tonic water to demonstrate the sensitivity of Raman spectroscopy and Surface-Enhanced Raman Scattering (SERS) in trace analysis. This application is pivotal in the field of analytical chemistry for detecting and analyzing chemical substances (Shadi, Chowdhry, Leharne, & Withnall, 2004).
Organic Synthesis
He, Huang, and Tian (2017) demonstrated the use of quinine in the copper/acid-catalyzed oxidative carbamoylation of nitrogen heteroarenes, showing its role in facilitating complex organic synthesis reactions (He, Huang, & Tian, 2017).
Electrochemical Applications
Awasthi, Srivastava, and Singla (2011) explored the electrochemical behavior of quinine hydrochloride using a polypyrrole-pentacyanonitrosylferrate/platinum electrode. This study contributes to the understanding of quinine's electrochemical properties, which can be applied in various electrochemical sensors and devices (Awasthi, Srivastava, & Singla, 2011).
Properties
IUPAC Name |
(R)-[(2S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methanol;dihydrate;hydrochloride | |
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InChI |
InChI=1S/C20H24N2O2.ClH.2H2O/c1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18;;;/h3-6,8,11,13-14,19-20,23H,1,7,9-10,12H2,2H3;1H;2*1H2/t13-,14?,19-,20+;;;/m0.../s1 | |
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InChI Key |
MPQKYZPYCSTMEI-WGGWNXAOSA-N | |
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Canonical SMILES |
COC1=CC2=C(C=CN=C2C=C1)C(C3CC4CCN3CC4C=C)O.O.O.Cl | |
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Isomeric SMILES |
COC1=CC2=C(C=CN=C2C=C1)[C@H]([C@@H]3CC4CCN3C[C@@H]4C=C)O.O.O.Cl | |
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Molecular Formula |
C20H29ClN2O4 | |
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Molecular Weight |
396.9 g/mol | |
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